Cas no 1506622-28-1 (1-amino-2-(1-methylpiperidin-4-yl)propan-2-ol)

• Product Name: 1-amino-2-(1-methylpiperidin-4-yl)propan-2-ol
• CAS No: 1506622-28-1
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 6160553
• PubChem ID: 82598549
• Update Time: 2025-10-09

1-amino-2-(1-methylpiperidin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(1-methylpiperidin-4-yl)propan-2-ol
• 1506622-28-1
• EN300-1838968

• Inchi： 1S/C9H20N2O/c1-9(12,7-10)8-3-5-11(2)6-4-8/h8,12H,3-7,10H2,1-2H3
• InChI Key： NNMIDHXVZUSUQC-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1CCN(C)CC1

Computed Properties

• Exact Mass: 172.157563266g/mol
• Monoisotopic Mass: 172.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 49.5Ų

Additional information on 1-amino-2-(1-methylpiperidin-4-yl)propan-2-ol

Introduction to 1-amino-2-(1-methylpiperidin-4-yl)propan-2-ol (CAS No. 1506622-28-1)

1-amino-2-(1-methylpiperidin-4-yl)propan-2-ol, with the chemical identifier CAS No. 1506622-28-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both amino and hydroxyl functional groups, coupled with a piperidine moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound's structure consists of a propanol backbone substituted at the second carbon with a 1-methylpiperidin-4-yl group. This arrangement introduces both steric and electronic properties that can influence its interactions with biological targets. The piperidine ring, particularly in its substituted form, is well-documented for its role in enhancing binding affinity and selectivity in drug design. Specifically, the 4-position substitution on the piperidine ring often modulates pharmacokinetic properties, making it a critical feature for medicinal chemists to consider.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. These compounds have been investigated for their activity against various diseases, including neurological disorders and infectious diseases. The combination of an amino group and a hydroxyl group in 1-amino-2-(1-methylpiperidin-4-yl)propan-2-ol suggests potential roles as intermediates in the synthesis of more complex molecules or as direct candidates for biological testing.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The flexibility of its structure allows for modifications at multiple sites, enabling researchers to fine-tune properties such as solubility, metabolic stability, and target specificity. For instance, the hydroxyl group can be engaged in hydrogen bonding interactions, while the amino group offers opportunities for salt formation or further derivatization. These features make it an attractive candidate for structure-based drug design approaches.

Recent studies have highlighted the importance of piperidine derivatives in addressing unmet medical needs. Researchers have reported promising results from compounds featuring piperidine moieties in clinical trials and preclinical models. These findings underscore the relevance of exploring new derivatives like 1-amino-2-(1-methylpiperidin-4-yl)propan-2-ol to identify novel therapeutic interventions. The compound's unique structural features may contribute to its ability to interact with biological targets in ways that conventional drugs cannot.

The synthesis of 1-amino-2-(1-methylpiperidin-4-yl)propan-2-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include nucleophilic substitution reactions, protection-deprotection strategies, and functional group transformations. Advanced synthetic techniques such as catalytic hydrogenation or transition-metal-catalyzed cross-coupling reactions may be employed to construct the desired framework efficiently.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the interactions between 1-amino-2-(1-methylpiperidin-4-yl)propan-2-ol and potential biological targets. These simulations help predict binding affinities, identify key interaction sites, and guide further structural optimization. High-throughput virtual screening (HTVS) approaches have been increasingly utilized to rapidly assess large libraries of compounds for their pharmacological potential.

The compound's physicochemical properties are also critical considerations in drug development. Parameters such as logP (partition coefficient), solubility, and thermal stability influence its formulation and bioavailability. Experimental characterization using techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography provides essential data for understanding its behavior in different environments.

In conclusion,1-amino-2-(1-methylpiperidin-4-ylo propan - 2 - ol (CAS No. 1506622 - 28 - 1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutics with improved efficacy and selectivity. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases through innovative drug discovery strategies.